Cas no 2250243-67-3 (tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate
• CAS No: 2250243-67-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD31925072
• CID: 4760586
• PubChem ID: 133080791
• Update Time: 2026-02-26

tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-hydroxy-6-methyl-1,4-diazepane
• tert-Butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate
• tert-Butyl6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate
• 2250243-67-3
• P18164
• SCHEMBL21585794
• MFCD31925072
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-6-hydroxy-6-methyl-, 1,1-dimethylethyl ester
• tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate

• MDL： MFCD31925072
• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-5-12-7-11(4,15)8-13/h12,15H,5-8H2,1-4H3
• InChI Key： MFYGDBRJLZOUED-UHFFFAOYSA-N
• SMILES： OC1(C)CNCCN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.8

Additional information on tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate

Comprehensive Overview of tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate (CAS No. 2250243-67-3)

tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate (CAS No. 2250243-67-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the 1,4-diazepane family, a class of heterocyclic compounds known for their versatility in drug discovery and medicinal chemistry. The presence of both hydroxy and methyl functional groups, along with the tert-butyl carboxylate moiety, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate has increased, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its potential as a building block for GABA receptor modulators, which are critical in treating anxiety, epilepsy, and sleep disorders. This aligns with the growing public interest in mental health treatments and neuropharmacology, as evidenced by frequent searches for terms like "GABA agonists" and "CNS drug development."

The synthesis of tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate typically involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) and selective oxidation. Its stereochemistry and regioselectivity are of particular interest to chemists, as these factors influence its reactivity and applicability in asymmetric synthesis. The compound's solubility in common organic solvents like dichloromethane and ethyl acetate further enhances its utility in laboratory settings.

From an industrial perspective, tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally conscious practices, researchers are optimizing its production to minimize waste and energy consumption. This resonates with trending topics such as "green pharmaceuticals" and "eco-friendly chemical processes," which are frequently searched in academic and industrial circles.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate. These methods ensure high purity and confirm the compound's structural integrity, which is crucial for its application in high-throughput screening and drug candidate optimization. The compound's stability under various pH conditions also makes it a reliable candidate for further derivatization.

In summary, tert-butyl 6-hydroxy-6-methyl-1,4-diazepane-1-carboxylate (CAS No. 2250243-67-3) represents a promising scaffold in modern drug discovery. Its relevance to CNS research, sustainable chemistry, and advanced synthetic methodologies positions it as a compound of enduring scientific and industrial interest. As the pharmaceutical landscape evolves, this molecule is likely to remain a focal point for innovation and application.